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Compound of Interest

Compound Name: 9-Bromophenanthrene

cat. No.: B047481

An In-depth Technical Guide to 9-Bromophenanthrene (CAS 573-17-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

9-Bromophenanthrene is a halogenated polycyclic aromatic hydrocarbon (PAH) that serves
as a pivotal intermediate in organic synthesis.[1][2] Its structure, featuring a reactive bromine
atom on the phenanthrene core, makes it a valuable building block for creating complex
molecular architectures.[3][4] This guide provides a comprehensive overview of 9-
Bromophenanthrene, including its physicochemical properties, spectroscopic data, detailed
synthesis protocols, and key applications in cross-coupling reactions. Furthermore, it explores
its utility as a scaffold in the development of advanced materials and its potential relevance in
medicinal chemistry and drug discovery.[5][6]

Physicochemical Properties

9-Bromophenanthrene typically appears as a light yellow or white to off-white crystalline solid
at room temperature.[1][4] It is sparingly soluble in water but demonstrates good solubility in a
range of organic solvents, including chloroform, toluene, ethanol, and dichloromethane.[3][7][8]
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Property Value References
CAS Number 573-17-1 [9]
Molecular Formula C14H9Br [2][9]
Molecular Weight 257.13 g/mol [5119]
Light yellow or white to off-
Appearance , _ [11[7]
white powder/solid
Melting Point 60-66 °C [31[5]1I9]
Boiling Point 180-190 °C at 2 mmHg [519]
Soluble in chloroform, toluene,
N ethanol, acetone, benzene,
Solubility , , [LI31[7118][10]
dichloromethane. Sparingly
soluble in water.
Flash Point >110°C [10]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 9-

Bromophenanthrene. The following data has been reported in the literature.
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Spectroscopy Data References

o (ppm): 8.68-8.71 (m, 1H),
8.66 (d, J = 8.0 Hz, 1H), 8.36-
8.39 (m, 1H), 8.12 (s, 1H), 7.81
1H NMR (400 MHz, CDCIs) (d. J =08, 7.6 Hz, 1H), 7.65 [11]
) = U. [} . Zl y . -
7.73 (m, 3H), 7.61 (dt, J = 1.2,

6.8 Hz, 1H)

o (ppm): 132.2, 131.3, 130.5,
130.4, 129.8, 128.1, 127.8,
13C NMR (100 MHz, CDCIs) 1975 1274 1272 1271 [11]

122.8,122.7,121.7

Spectra available via FTIR
Infrared (IR) [12]
(Melt) and ATR-IR.

Synthesis and Experimental Protocols

The most common and well-documented method for synthesizing 9-Bromophenanthrene is
through the direct electrophilic bromination of phenanthrene.[1][13]

Experimental Protocol: Synthesis of 9-
Bromophenanthrene

This protocol is adapted from the procedure published in Organic Syntheses.[13]
Materials:

o Pure Phenanthrene (1 mole)

e Dry Carbon Tetrachloride (1 L)

e Bromine (1 mole)

Procedure:
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Dissolve 1 mole of pure phenanthrene in 1 L of dry carbon tetrachloride in a 5-L three-
necked flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel.
[13]

Heat the mixture to a gentle reflux with stirring.[13]

Add 1 mole of bromine from the dropping funnel over approximately 3 hours. Hydrogen
bromide gas will evolve during this process.[13]

After the addition is complete, continue stirring at reflux for an additional 2 hours to ensure
the reaction goes to completion and to expel most of the remaining hydrogen bromide.[13]

Transfer the reaction mixture to a Claisen flask and remove the carbon tetrachloride solvent
by distillation under reduced pressure (10-30 mm).[13]

Equip the flask for vacuum distillation with a fine capillary inlet tube. Distill the crude 9-
Bromophenanthrene, collecting the fraction that boils at 177-190°C/2 mm.[13] The yield is
typically 90-94%.[1]

For higher purity, the product can be recrystallized from ethanol (approximately 10 mL per
gram).[13]
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Workflow for the Synthesis of 9-Bromophenanthrene.

Key Reactions and Applications
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9-Bromophenanthrene is a versatile reagent primarily used as a synthetic intermediate.[1][8]
The carbon-bromine bond is readily functionalized, particularly in metal-catalyzed cross-
coupling reactions.[1]

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, used to form
carbon-carbon bonds.[14][15] 9-Bromophenanthrene is an excellent substrate for this
reaction, allowing for the introduction of a wide range of aryl and vinyl groups at the 9-position.
[16] This reaction is critical for building the complex polycyclic aromatic systems used in
materials science and drug discovery.[5][14]
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Simplified Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling.

General Protocol: Suzuki-Miyaura Coupling with 9-
Bromophenanthrene

Materials:
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9-Bromophenanthrene (1 equivalent)

Arylboronic acid (1.1-1.5 equivalents)

Palladium catalyst (e.g., Pd(PPhs)s, 1-5 mol%)

Base (e.g., K2COs, Na2COs, 2-3 equivalents)

Solvent (e.g., Toluene, Dioxane, DMF, often with water)

Procedure:

To a reaction flask, add 9-Bromophenanthrene, the arylboronic acid, the palladium catalyst,
and the base.

o Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.[14]
e Add the degassed solvent(s).

e Heat the reaction mixture (typically 80-110 °C) and stir for the required time (e.g., 12-24
hours), monitoring progress by TLC or LC-MS.[14]

e Upon completion, cool the mixture to room temperature.

e Perform an aqueous workup: add water and extract the product with an organic solvent (e.g.,
ethyl acetate).[14]

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.[14]

 Purify the crude product by column chromatography on silica gel.[14]

Other Applications

¢ Synthesis of 9-Cyanophenanthrene: 9-Bromophenanthrene can be converted to 9-
cyanophenanthrene by heating with cuprous cyanide at high temperatures.[7][17] The
resulting nitrile can be hydrolyzed to phenanthrene-9-carboxylic acid.[7]
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e Materials Science: It is used in the synthesis of organic semiconductors, OLEDs, and
fluorescent probes due to its electronic and photophysical properties.[3][5]

o Polymer Chemistry: It serves as a building block for advanced polymers with tailored
properties.[5]

Relevance in Drug Discovery and Development

While 9-Bromophenanthrene itself is not known for direct biological activity, its role as a
synthetic scaffold is of high interest to drug development professionals.[1][5] The phenanthrene
core is present in numerous biologically active natural products. By using cross-coupling
reactions, the 9-Bromophenanthrene scaffold can be elaborated into a diverse library of
derivatives for biological screening.

Derivatives of related brominated aromatic compounds, such as bromophenols, have shown a
range of biological activities, including the inhibition of cholinesterase enzymes (implicated in
Alzheimer's disease) and antimicrobial effects.[6][18][19] This suggests that novel
phenanthrene-based compounds derived from 9-Bromophenanthrene could be promising
candidates for new therapeutic agents.[5]
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Role of 9-Bromophenanthrene in a Drug Discovery Workflow.

Safety and Handling

As a halogenated polycyclic aromatic hydrocarbon, 9-Bromophenanthrene must be handled
with caution.[1] Appropriate personal protective equipment (PPE) should be used at all times in
a well-ventilated area or fume hood.[1][20]
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Hazard Information Details References

May cause skin irritation
(H315), serious eye irritation

GHS Hazard Statements ) [3][12]
(H319), and respiratory

irritation.

Considered moderately toxic.
o As a PAH derivative, it may
Toxicity _ [1]
have mutagenic or

carcinogenic potential.

Safety glasses/eyeshields,
Personal Protective Equipment  chemical-resistant gloves, N95
(PPE) dust mask (US) or equivalent

respirator.

[°]

Store in a tightly sealed

container in a cool, dry, well-
Storage _ [1]

ventilated area. Protect from

light and moisture.

Incompatibilities Strong oxidizing agents. [1]

Conclusion

9-Bromophenanthrene (CAS 573-17-1) is a compound of significant utility in research and
development. Its well-defined chemical properties and reactivity make it an indispensable
building block for organic chemists. For material scientists, it provides a gateway to novel
fluorescent and semiconducting materials. For professionals in drug discovery, it represents a
versatile scaffold, enabling the synthesis of diverse molecular libraries in the quest for new
therapeutic agents. Proper handling and adherence to safety protocols are essential when
working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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